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Compound of Interest

Compound Name: Amidomycin

Cat. No.: B12757993

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for determining the in vitro antifungal
susceptibility of yeasts to Amidomycin, a novel antibiotic. The methodologies are based on
established guidelines from the Clinical and Laboratory Standards Institute (CLSI) and the
European Committee on Antimicrobial Susceptibility Testing (EUCAST) for testing new
antifungal agents.

Introduction

Amidomycin is an antibiotic substance produced by a Streptomyces culture, known to be
primarily active against yeasts.[1] As a novel agent, standardized susceptibility testing
protocols are not yet established. The following protocols are recommended starting points for
researchers to determine the Minimum Inhibitory Concentration (MIC) of Amidomycin against
clinically relevant yeast pathogens. Given that Amidomycin is practically insoluble in water,
special attention must be paid to its solubilization for use in aqueous-based testing media.[1]

Data Presentation

All quantitative data, such as MICs for quality control strains and test organisms, should be
summarized in clear, tabular formats to facilitate comparison and analysis.

Table 1. Example MIC Data for Amidomycin Against Quality Control Yeast Strains
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Quality Control Strain Amidomycin MIC Range (pg/mL)

Candida parapsilosis ATCC 22019 [Insert experimentally determined range]
Candida krusei ATCC 6258 [Insert experimentally determined range]
Cryptococcus neoformans ATCC 90112 [Insert experimentally determined range]

Table 2: Example Data Structure for Amidomycin MICs Against a Panel of Clinical Yeast

Isolates
. Amidomycin MIC Fluconazole MIC
Isolate ID Species
(ng/mL) (ng/mL)

Y-001 Candida albicans
Y-002 Candida glabrata

Cryptococcus
Y-003 P

neoformans

Experimental Protocols
Preparation of Amidomycin Stock Solution

Due to its poor aqueous solubility, a suitable organic solvent must be used to prepare the initial
stock solution of Amidomycin. Dimethyl sulfoxide (DMSO) is a common choice for this

purpose.

Materials:

Amidomycin standard powder

Dimethyl sulfoxide (DMSO), sterile

Sterile, nuclease-free water

Vortex mixer
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Sterile microcentrifuge tubes or vials

Procedure:

Accurately weigh a precise amount of Amidomycin standard powder.

Dissolve the powder in 100% DMSO to create a high-concentration stock solution (e.g., 1280
pg/mL). Ensure complete dissolution by vortexing.

Perform serial dilutions of the stock solution in sterile water or the appropriate testing
medium to create working solutions. The concentration of DMSO in the final working
solutions should be kept to a minimum (ideally <1%) to avoid solvent-induced fungal growth
inhibition.

Broth Microdilution Method (Adapted from CLSI M27)

This method is considered the gold standard for antifungal susceptibility testing and is

recommended for determining the MIC of Amidomycin against yeasts.[2]

Materials:

RPMI-1640 medium with L-glutamine, without sodium bicarbonate, buffered with MOPS.
Sterile 96-well U-bottom microtiter plates.

Amidomycin working solutions.

Yeast inoculum, standardized to the appropriate density.

Spectrophotometer or microplate reader.

Sterile saline or phosphate-buffered saline (PBS).

Quality control yeast strains (C. parapsilosis ATCC 22019, C. krusei ATCC 6258).

Protocol:

Inoculum Preparation:

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b12757993?utm_src=pdf-body
https://www.benchchem.com/product/b12757993?utm_src=pdf-body
https://www.researchgate.net/publication/323189138_Broth_Microdilution_In_Vitro_Screening_An_Easy_and_Fast_Method_to_Detect_New_Antifungal_Compounds
https://www.benchchem.com/product/b12757993?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12757993?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

o Subculture yeast isolates onto Sabouraud Dextrose Agar (SDA) and incubate at 35°C for
24-48 hours to ensure purity and viability.

o Prepare a yeast suspension in sterile saline, adjusting the turbidity to match a 0.5
McFarland standard (approximately 1-5 x 10"6 CFU/mL).

o Dilute this suspension in RPMI-1640 medium to achieve a final inoculum concentration of
0.5-2.5 x 10"3 CFU/mL in the test wells.

o Plate Preparation:
o Add 100 pL of RPMI-1640 medium to wells 2 through 11 of a 96-well plate.
o Add 200 pL of the highest concentration of Amidomycin working solution to well 1.

o Perform a 2-fold serial dilution by transferring 100 pL from well 1 to well 2, mixing, and
continuing this process through well 10. Discard 100 pL from well 10.

o Well 11 will serve as a growth control (no drug), and well 12 as a sterility control (no
inoculum).

¢ Inoculation:

o Add 100 pL of the standardized yeast inoculum to wells 1 through 11. The final volume in
each well will be 200 pL.

e Incubation:
o Incubate the plates at 35°C for 24-48 hours.
e MIC Determination:

o The MIC is defined as the lowest concentration of Amidomycin that causes a significant
inhibition of growth (typically 250%) compared to the growth control well.

o The endpoint can be determined visually or by using a microplate reader at a wavelength
of 530 nm.
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Agar Dilution Method (Alternative Protocol)

The agar dilution method can be a useful alternative, especially for screening multiple isolates
simultaneously.

Materials:

RPMI-1640 agar with MOPS bulffer.

Amidomycin working solutions.

Sterile petri dishes.

Standardized yeast inoculum.

Inoculum replicator (optional).

Protocol:

o Plate Preparation:

o Prepare molten RPMI-1640 agar and cool to 45-50°C.

o Add the appropriate volume of Amidomycin working solution to the molten agar to
achieve the desired final concentrations. Mix gently to avoid bubbles.

o Pour the agar into sterile petri dishes and allow them to solidify. Include a drug-free plate
as a growth control.

¢ Inoculation:

o Spot-inoculate the standardized yeast suspension onto the surface of the agar plates. An
inoculum replicator can be used to test multiple isolates on a single plate.

 Incubation:
o Incubate the plates at 35°C for 24-48 hours.

o MIC Determination:
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o The MIC is the lowest concentration of Amidomycin that inhibits visible growth on the

agar.
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Caption: Workflow for Broth Microdilution Antifungal Susceptibility Testing of Amidomycin.
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Caption: Postulated Mechanism of Action for an Antifungal Agent Targeting the Cell Membrane.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Amidomycin
Antifungal Susceptibility Testing]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12757993#amidomycin-antifungal-susceptibility-
testing-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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